Cas no 881482-93-5 (1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione)

• Product Name: 1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione
• CAS No: 881482-93-5
• MF: C₂₅H₃₃N₃O₃
• MW: 423.547826528549
• CID: 5437506
• Update Time: 2025-10-30

1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-morpholin-4-ylphenyl)-3-(2-piperidin-1-ylcyclohex-2-en-1-yl)pyrrolidine-2,5-dione
• 1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione

• Inchi： 1S/C25H33N3O3/c29-24-18-22(21-6-2-3-7-23(21)27-12-4-1-5-13-27)25(30)28(24)20-10-8-19(9-11-20)26-14-16-31-17-15-26/h7-11,21-22H,1-6,12-18H2
• InChI Key： PRWLXEWVCXUWJE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N3CCOCC3)C=C2)C(=O)CC(C2CCCC=C2N2CCCCC2)C1=O

Additional information on 1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione

Research Brief on 1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione (CAS: 881482-93-5)

The compound 1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione (CAS: 881482-93-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its molecular structure, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a morpholine and piperidine moiety, contributing to its pharmacological properties. The pyrrolidine-2,5-dione core is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms with target proteins, revealing promising interactions with enzymes involved in inflammatory pathways.

In vitro and in vivo studies have demonstrated that 1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione exhibits potent inhibitory effects on key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammatory diseases and cancer. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies. However, further pharmacokinetic and toxicity studies are required to assess its suitability for clinical development.

One of the most significant challenges in the development of this compound is its solubility and bioavailability. Recent formulation studies have explored various delivery systems, including nanoparticles and liposomes, to enhance its therapeutic efficacy. Preliminary results indicate that these approaches can significantly improve the compound's stability and target specificity, paving the way for future preclinical trials.

In conclusion, 1-4-(morpholin-4-yl)phenyl-3-2-(piperidin-1-yl)cyclohex-2-en-1-ylpyrrolidine-2,5-dione represents a promising candidate for drug development, with its multifaceted biological activities and potential therapeutic applications. Continued research efforts are essential to address the remaining challenges and unlock its full clinical potential.